Cas no 898779-84-5 ( )
structure
Product Name:
CAS No:898779-84-5
MF:C13H8N2O
MW:208.21542263031
MDL:MFCD07699242
CID:870505
PubChem ID:24723562
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 2-(3-CYANOBENZOYL)PYRIDINE
- MFCD07699242
- AKOS016018626
- DTXSID00642000
- 898779-84-5
- 3-(pyridine-2-carbonyl)benzonitrile
-
-
- MDL： MFCD07699242
- Inchi： 1S/C13H8N2O/c14-9-10-4-3-5-11(8-10)13(16)12-6-1-2-7-15-12/h1-8H
- InChI Key： XWRQAJFQCTZUJA-UHFFFAOYSA-N
- SMILES： O=C(C1C=CC=CN=1)C1C=CC=C(C#N)C=1
Computed Properties
- Exact Mass: 208.063662883g/mol
- Monoisotopic Mass: 208.063662883g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 304
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 53.8Ų
Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 202542-1g |
2-(3-Cyanobenzoyl)pyridine |
898779-84-5 | 97% | 1g |
￡554.00 | 2022-03-01 | |
| Fluorochem | 202542-2g |
2-(3-Cyanobenzoyl)pyridine |
898779-84-5 | 97% | 2g |
￡837.00 | 2022-03-01 | |
| Fluorochem | 202542-5g |
2-(3-Cyanobenzoyl)pyridine |
898779-84-5 | 97% | 5g |
￡1702.00 | 2022-03-01 | |
| Matrix Scientific | 086609-1g |
2-(3-Cyanobenzoyl)pyridine, 97% |
898779-84-5 | 97% | 1g |
$517.00 | 2023-09-08 | |
| Matrix Scientific | 086609-2g |
2-(3-Cyanobenzoyl)pyridine, 97% |
898779-84-5 | 97% | 2g |
$739.00 | 2023-09-08 | |
| Matrix Scientific | 086609-5g |
2-(3-Cyanobenzoyl)pyridine, 97% |
898779-84-5 | 97% | 5g |
$1412.00 | 2023-09-08 | |
| A2B Chem LLC | AD05081-1g |
2-(3-Cyanobenzoyl)pyridine |
898779-84-5 | 97% | 1g |
$660.00 | 2024-04-19 | |
| A2B Chem LLC | AD05081-2g |
2-(3-Cyanobenzoyl)pyridine |
898779-84-5 | 97% | 2g |
$973.00 | 2024-04-19 | |
| A2B Chem LLC | AD05081-5g |
2-(3-Cyanobenzoyl)pyridine |
898779-84-5 | 97% | 5g |
$1932.00 | 2024-04-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1781556-1g |
2-(3-Cyanobenzoyl)pyridine |
898779-84-5 | 98% | 1g |
￥22445.00 | 2024-04-26 |
Related Literature
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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